Cas no 153501-26-9 (1H-Indole-2-carboxylicacid, 6-chloro-3-hydroxy-, ethyl ester)
153501-26-9 structure
Product Name:1H-Indole-2-carboxylicacid, 6-chloro-3-hydroxy-, ethyl ester
CAS No:153501-26-9
MF:C11H10ClNO3
MW:239.655002117157
CID:98898
PubChem ID:54708008
Update Time:2025-04-18
1H-Indole-2-carboxylicacid, 6-chloro-3-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 6-chloro-3-hydroxy-, ethyl ester
- 6-CHLORO-3-HYDROXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
- ethyl 6-chloro-3-hydroxy-1H-indole-2-carboxylate
- ethyl 6-chloro-3-hydroxyindole-2-carboxylate
- ETHYL6-CHLORO-3-HYDROXY-1H-INDOLE-2-CARBOXYLATE
- AB26269
- DTXSID10716120
- 153501-26-9
- FT-0766219
-
- Inchi: 1S/C11H10ClNO3/c1-2-16-11(15)9-10(14)7-4-3-6(12)5-8(7)13-9/h3-5,13-14H,2H2,1H3
- InChI Key: FLSIBDXQAOHFCX-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(=C(C(=O)OCC)NC=2C=1)O
Computed Properties
- Exact Mass: 239.03500
- Monoisotopic Mass: 239.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.32000
- LogP: 2.70360
1H-Indole-2-carboxylicacid, 6-chloro-3-hydroxy-, ethyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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